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Compound of Interest

Compound Name: Magnesium,(e)-but-2-enedioate

Cat. No.: B14872834

Get Quote

Executive Summary
Magnesium (E)-but-2-enedioate (Magnesium Fumarate) is a critical magnesium salt used in

pharmaceutical and nutraceutical applications for its high bioavailability and organic counter-ion

benefits. Unlike simple inorganic salts (e.g., Mg Oxide), the fumarate moiety facilitates active

transport and buffering.[1]

In the solid state, this compound exhibits pseudopolymorphism, primarily dictated by its

hydration state.[1] The dominant commercial form is the Tetrahydrate (MgC₄H₂O₄ · 4H₂O),

which can transition to an Anhydrous form upon thermal stress.[1] Understanding these

transitions is vital for controlling drug product stability, tableting mechanics, and dissolution

rates.[1]

Chemical Identity & Solid-State Landscape
Nomenclature & Stoichiometry

IUPAC Name: Magnesium (E)-but-2-enedioate[2][3]

Common Name: Magnesium Fumarate[1][2][3][4][5][6]
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CAS Number: 6880-23-5 (General), 7704-71-4 (Anhydrous/General)[1]

Molecular Formula:

Tetrahydrate: C₄H₂MgO₄[1][2][3][5][6] · 4H₂O (MW: ~210.4 g/mol )

Anhydrous: C₄H₂MgO₄ (MW: 138.4 g/mol )

The Polymorphic System
While distinct conformational polymorphs (packing arrangements of the same molecule) are

possible, the primary solid-state variation in magnesium fumarate is solvatomorphism

(hydration).

Form Designation Hydration State Stability Profile
Magnesium
Content

Form I (Commercial) Tetrahydrate

Thermodynamically

stable at ambient RH

(40-80%). Crystalline

lattice incorporates 4

moles of water per

mole of salt.

~11.5%

Form II Anhydrous

Metastable;

hygroscopic.[1]

Generated by thermal

dehydration (>120°C).

[1] Reverts to Form I

upon moisture

exposure.[1]

~17.5%

Transient Forms Di/Monohydrate

Intermediate phases

observed during

controlled TGA

desolvation.[1]

Variable

Characterization of Forms
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Thermal Analysis (TGA/DSC)
Thermal behavior is the definitive method for distinguishing forms. The dehydration of the

tetrahydrate occurs in distinct steps, often overlapping depending on heating rates.

Phase 1 (60°C – 100°C): Loss of surface moisture (non-lattice water).

Phase 2 (100°C – 150°C): Dehydration event. The crystal lattice collapses or rearranges as

the 4 coordinate water molecules are expelled.

DSC Signal: Strong endothermic peak centered ~130°C.[1]

TGA Mass Loss: Theoretical loss of ~34.2% mass (4 H₂O).

Phase 3 (>350°C): Decomposition of the organic fumarate moiety to Magnesium Oxide

(MgO) and carbon residues.

X-Ray Powder Diffraction (PXRD)
Tetrahydrate: Exhibits a highly crystalline pattern with sharp Bragg reflections, indicative of a

well-ordered lattice where water molecules bridge Mg²⁺ centers, likely in an octahedral

coordination geometry.[1]

Anhydrous: Often shows a shift in peak positions (lattice contraction) or a broadening of

peaks (loss of crystallinity/amorphization) if the dehydration causes lattice collapse.

Experimental Protocols
Protocol A: Synthesis of Magnesium Fumarate
Tetrahydrate
Objective: To synthesize high-purity crystalline Magnesium Fumarate Tetrahydrate for standard

reference.

Reagents:

Magnesium Carbonate (MgCO₃) - High Purity[1]

Fumaric Acid ((E)-but-2-enedioic acid)[2][3]
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Deionized Water (Type II)

Workflow:

Slurry Preparation: Suspend 87g of MgCO₃ in 500mL of distilled water in a 1L reactor vessel.

Acid Addition: Slowly add 120g of Fumaric Acid to the suspension under constant stirring

(300 RPM). Note: CO₂ evolution will occur; ensure adequate venting.[1]

Reaction: Heat the mixture to 80°C and maintain for 3 hours. The solution should become

clear as the salt forms.

Crystallization:

Filter the hot solution to remove unreacted particulates.

Cool the filtrate slowly to 1-5°C over 4 hours.

Allow crystallization to proceed overnight at 4°C.

Isolation: Filter the white crystalline precipitate.

Drying: Dry in a convection oven at 60°C for 4 hours. Critical: Do not exceed 100°C to

prevent dehydration to the anhydrous form.

Protocol B: Generation of Anhydrous Form II
Objective: To generate the anhydrous form for solubility/stability comparison.

Preparation: Place 10g of Tetrahydrate (from Protocol A) in a ceramic crucible.

Thermal Treatment: Heat in a muffle furnace at 150°C for 2 hours.

Validation: Weigh the sample. Target mass is ~6.6g (confirming ~34% mass loss).

Storage: Immediately transfer to a desiccator containing P₂O₅ or silica gel. Warning: This

form is hygroscopic and will revert to the hydrate if exposed to air.
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Visualizations
Synthesis and Phase Transition Workflow
The following diagram illustrates the synthesis pathway and the reversible relationship between

the hydrated and anhydrous forms.
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Caption: Cycle of synthesis, dehydration, and rehydration for Magnesium Fumarate

polymorphs.

Thermal Decomposition Pathway
This logic map details the structural changes occurring during thermal analysis (TGA).
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Caption: Thermal degradation pathway from hydrated salt to inorganic oxide.

Pharmaceutical Implications
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Feature
Tetrahydrate (Form
I)

Anhydrous (Form
II)

Impact on Drug
Development

Solubility Moderate (Water) Higher (Initial)

Anhydrous forms

often dissolve faster

due to higher free

energy, but rapidly

convert to hydrate in

aqueous media.

Tableting Good compressibility Brittle

Hydrate water can act

as a plasticizer,

improving tablet

cohesion.[1]

Anhydrous forms may

be prone to capping.

[1]

Stability High Low

Form I is the preferred

API state. Form II

requires hermetic

sealing to prevent

moisture uptake and

caking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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